(4-Isopropoxyphenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would include a piperidine ring, a thiophene ring, and an isopropoxyphenyl group. The piperidine ring is a six-membered ring with one nitrogen atom . The thiophene ring is a five-membered ring with one sulfur atom . The isopropoxyphenyl group would consist of a phenyl (benzene) ring with an isopropoxy group attached .Scientific Research Applications
Anti-Inflammatory Applications
This compound has been explored for its potential anti-inflammatory properties. The thiophene moiety, in particular, is known to contribute to anti-inflammatory activity. Researchers have synthesized various derivatives to test their efficacy in vivo for conditions like carrageenin-induced rat paw edema .
Antimicrobial Agents
Derivatives of this compound have been evaluated for their antimicrobial properties. Novel compounds synthesized from similar structures have shown promising antibacterial and antifungal activities, which could lead to the development of new classes of antimicrobial agents .
Organic Semiconductor Applications
Thiophene derivatives are significant in the field of organic semiconductors. They are used in the development of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs), owing to their excellent electronic properties .
Photovoltaic Materials
The structural features of thiophene-based compounds make them suitable for use in photovoltaic materials. Their ability to conduct electricity and their stability under light exposure are valuable for solar energy applications .
Electrochromic Devices
Due to their unique electrochemical properties, thiophene derivatives are utilized in electrochromic devices. These are materials that change color when an electric charge is applied, useful for smart windows and displays .
Biomedical Applications
The compound’s structure allows for potential biomedical applications, including drug design. The piperidine moiety is a common feature in many bioactive compounds, indicating the possibility of developing new medications or therapeutic agents .
Future Directions
properties
IUPAC Name |
(4-propan-2-yloxyphenyl)-(4-thiophen-3-ylpiperidin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO2S/c1-14(2)22-18-5-3-16(4-6-18)19(21)20-10-7-15(8-11-20)17-9-12-23-13-17/h3-6,9,12-15H,7-8,10-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNTRXVKDKJSKGQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)N2CCC(CC2)C3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Isopropoxyphenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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